N,N'-Dimethyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]urea

• CAS RN: 133989-31-8
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 1,3-dimethyl-1-(4-piperidin-1-ylbut-2-ynyl)urea
• InChI: InChI=1S/C12H21N3O/c1-13-12(16)14(2)8-6-7-11-15-9-4-3-5-10-15/h3-5,8-11H2,1-2H3,(H,13,16)
• InChI Key: GFRUIXHBRJIFLE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C)CC#CCN1CCCCC1

Description

N,N'-Dimethyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]urea is a useful research compound. Its molecular formula is C12H21N3O and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N'-dimethyl-N-(2-propynyl)urea (2.5 g, 0.02 mol) (Example A), paraformaldehyde (0.6 g, 0.02 mol), piperidine (1.7 g, 0.02 mol), and a spatula tip of cuprous chloride in 150 ml of anhydrous dioxane is allowed to reflux for two hours. After cooling the solution is made strongly acidic with a 2N solution of hydrochloric acid and washed with diethyl ether. The aqueous solution is then made basic by the addition of solid potassium carbonate until saturated, followed by extraction with diethyl ether (2X). The diethyl ether solution is dried over magnesium sulfate, filtered, and concentrated to afford a yellow oil. Nuclear Magnetic Resonance (NMR) (CDCl3): 4.81 (brs, 1H); 4.11 (t, J=1.9 Hz, 2H); 3.24 (t, J=1.9 Hz, 2H); 2.93 (s, 3H); 2.81 (d, J=4.4 Hz, 3H); 2.48 (m, 4H); 1.63 (m, 6H).